Cas no 220534-64-5 (2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)-)
220534-64-5 structure
Product Name:2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)-
CAS No:220534-64-5
MF:C12H16N2O
MW:204.268242835999
CID:1406893
Update Time:2024-08-16
2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)-
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- Inchi: 1S/C12H16N2O/c15-12(11-7-4-8-13-11)14-9-10-5-2-1-3-6-10/h1-3,5-6,11,13H,4,7-9H2,(H,14,15)/t11-/m1/s1
- InChI Key: WOXWRWOEURENTO-LLVKDONJSA-N
- SMILES: N1CCC[C@@H]1C(NCC1=CC=CC=C1)=O
Computed Properties
- Exact Mass: 204.12638
Experimental Properties
- Density: 1.101±0.06 g/cm3(Predicted)
- Boiling Point: 426.8±44.0 °C(Predicted)
- PSA: 41.13
- pka: 15.62±0.20(Predicted)
2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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